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Compound of Interest

25-Hydroxy Vitamin D3 3,3'-
Compound Name:

Biotinylaminopropy! Ether

Cat. No.: B583323

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of 25-
Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether, a key biotinylated derivative of a major
vitamin D metabolite. This document outlines the synthetic pathway, details established
experimental protocols for its characterization, and presents relevant data in a structured
format for scientific and research applications.

Chemical Identity and Properties

25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether is a derivative of 25-hydroxyvitamin
D3 where a biotinylaminopropyl ether moiety is attached at the C-3 hydroxyl position. This
modification introduces a biotin tag, enabling its use in various biochemical assays that rely on
the high-affinity interaction between biotin and streptavidin or avidin.
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Property Value Source

[3aS-(3aq,43,6a0)]-
Hexahydro-N-[3-
[[(3B,5Z,7E)-25-hydroxy-9,10-

Chemical Name secocholesta-5,7,10(19)-trien- CymitQuimica
3-ylloxy]propyl]-2-oxo-1H-
thieno[3,4-d]imidazole-4-

pentanamide

CAS Number 193278-59-0 ChemScene
Molecular Formula Ca0HesN304S MedchemExpress.com
Molecular Weight 684.03 g/mol MedchemExpress.com

Synthetic Pathway and Structure Elucidation
Workflow

The synthesis of 25-Hydroxy Vitamin D3 3,3'-Biotinylaminopropyl Ether is a two-step
process. The first step involves the synthesis of the key intermediate, 25-Hydroxy Vitamin D3
3,3'-Aminopropyl Ether. This is followed by the biotinylation of the primary amine of this
intermediate. The structure of the final compound is confirmed through a combination of
spectroscopic techniques.
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Synthetic and Elucidation Workflow
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Key Structural Moieties

25-Hydroxyvitamin D3 Core

C3-O Bond

Aminopropy! Ether Linker

Click to download full resolution via product page

 To cite this document: BenchChem. [Elucidation of 25-Hydroxy Vitamin D3 3,3'-
Biotinylaminopropyl Ether: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b583323#25-hydroxy-vitamin-d3-3-3-
biotinylaminopropyl-ether-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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